Cas no 73623-09-3 (propan-2-yl methyl(2-methylphenyl)carbamate)

propan-2-yl methyl(2-methylphenyl)carbamate structure
73623-09-3 structure
Product name:propan-2-yl methyl(2-methylphenyl)carbamate
CAS No:73623-09-3
MF:C12H17NO2
MW:207.26888
CID:1765774
PubChem ID:51897

propan-2-yl methyl(2-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • propan-2-yl methyl(2-methylphenyl)carbamate
    • N-Methyl-N-(o-tolyl)carbamic acid isopropyl ester
    • propan-2-yl N-methyl-N-(2-methylphenyl)carbamate
    • Carbamic acid, N-methyl-N-(2-methylphenyl)-, 1-methylethyl ester
    • Carbamic acid, N-methyl-N-(o-tolyl)-, isopropyl ester
    • Isopropyl N-methyl N(2-methylphenylcarbamate)
    • DTXSID70223820
    • CARBANILIC ACID, N,o-DIMETHYL-, ISOPROPYL ESTER
    • 73623-09-3
    • Inchi: InChI=1S/C12H17NO2/c1-9(2)15-12(14)13(4)11-8-6-5-7-10(11)3/h5-9H,1-4H3
    • InChI Key: BSCWAMNSHQSUGC-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=C1N(C)C(=O)OC(C)C

Computed Properties

  • Exact Mass: 207.125928785g/mol
  • Monoisotopic Mass: 207.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.5Ų

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